Cas no 89743-76-0 (1-(ethenylsulfinyl)octane)

• Product Name: 1-(ethenylsulfinyl)octane
• CAS No: 89743-76-0
• MF: C₁₀H₂₀OS
• MW: 188.330202102661
• CID: 993837
• PubChem ID: 303431
• Update Time: 2025-05-26

1-(ethenylsulfinyl)octane Chemical and Physical Properties

Names and Identifiers

• 1-(ethenylsulfinyl)octane
• 1-(Vinylsulfinyl)octane
• DTXSID20307487
• AKOS005593647
• 89743-76-0
• 1-ethenylsulfinyloctane
• NSC-191806
• Octyl vinyl sulfoxide
• 1-(octylsulfinyl)ethene
• 1-(octylsulfinyl)ethylene
• CS-0325975
• NSC191806
• STK675273

• Inchi： 1S/C10H20OS/c1-3-5-6-7-8-9-10-12(11)4-2/h4H,2-3,5-10H2,1H3
• InChI Key： BUBPYDQEPAMUGB-UHFFFAOYSA-N
• SMILES： S(C=C)(CCCCCCCC)=O

Computed Properties

• Exact Mass: 188.12348643g/mol
• Monoisotopic Mass: 188.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.3Ų

Additional information on 1-(ethenylsulfinyl)octane

Introduction to 1-(ethenylsulfinyl)octane (CAS No. 89743-76-0)

1-(ethenylsulfinyl)octane, with the CAS number 89743-76-0, is a sulfur-containing organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, pharmaceuticals, and environmental chemistry. This compound is characterized by its long alkyl chain and a sulfinyl group attached to an ethenyl moiety, which imparts specific reactivity and functional properties.

The molecular structure of 1-(ethenylsulfinyl)octane consists of an eight-carbon alkyl chain with a terminal ethenyl group and a sulfinyl group (-SO-) attached to the ethenyl moiety. The presence of the sulfinyl group introduces polarity and reactivity, making this compound an interesting candidate for various chemical reactions and material applications. The sulfinyl group can undergo oxidation to form sulfones or reduction to form sulfides, providing versatility in synthetic chemistry.

In the context of materials science, 1-(ethenylsulfinyl)octane has been explored for its potential use in the development of functional polymers and coatings. The ethenyl group can participate in polymerization reactions, while the sulfinyl group can introduce functional groups that enhance the material's properties, such as adhesion, flexibility, and chemical resistance. Recent studies have shown that incorporating 1-(ethenylsulfinyl)octane into polymer matrices can improve their mechanical strength and thermal stability, making them suitable for high-performance applications.

In the pharmaceutical industry, sulfur-containing compounds like 1-(ethenylsulfinyl)octane are of interest due to their potential biological activities. Sulfur compounds are known to play crucial roles in various biological processes, including enzyme catalysis, protein folding, and cellular signaling. Research has indicated that certain sulfur-containing molecules can exhibit anti-inflammatory, antioxidant, and antimicrobial properties. While direct studies on 1-(ethenylsulfinyl)octane are limited, its structural similarity to other bioactive sulfur compounds suggests that it may have similar biological activities.

The environmental chemistry of 1-(ethenylsulfinyl)octane is another area of active research. Sulfur-containing organic compounds can have significant environmental impacts due to their potential for biodegradation and transformation in natural systems. Understanding the fate and behavior of such compounds in the environment is crucial for assessing their ecological risks. Recent studies have focused on the biodegradation pathways of sulfur-containing organic compounds, including those with structures similar to 1-(ethenylsulfinyl)octane. These studies have provided valuable insights into the microbial processes involved in the degradation of these compounds and their potential impacts on aquatic ecosystems.

In conclusion, 1-(ethenylsulfinyl)octane (CAS No. 89743-76-0) is a versatile compound with a unique combination of structural features that make it valuable for various applications. Its potential uses in materials science, pharmaceuticals, and environmental chemistry highlight its significance as a subject of ongoing research. As new findings continue to emerge, the role of 1-(ethenylsulfinyl)octane in these fields is likely to expand, contributing to advancements in multiple scientific disciplines.